Cas no 1872047-46-5 (1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane)

• Product Name: 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane
• CAS No: 1872047-46-5
• MF: C₉H₁₈ClIO₂
• MW: 320.595494747162
• CID: 5999401
• PubChem ID: 165493668
• Update Time: 2025-10-29

1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane
• 1872047-46-5
• EN300-1136176
• 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane

• Inchi： 1S/C9H18ClIO2/c1-8(2,12-4)7-13-9(3,5-10)6-11/h5-7H2,1-4H3
• InChI Key： UADZXLQUPCMPAQ-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC(C)(C)OC

Computed Properties

• Exact Mass: 320.00401g/mol
• Monoisotopic Mass: 320.00401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane

Introduction to 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane (CAS No. 1872047-46-5)

1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane (CAS No. 1872047-46-5) is a highly specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both chloro and iodo substituents, along with the 2-methoxy-2-methylpropoxy side chain, makes it a valuable building block for constructing intricate molecular architectures.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) guidelines, ensuring clarity and precision in its identification. The prefix "1-" indicates the position of the chloro group, while the suffix "-3-" denotes the location of the iodo substituent. The "2-(2-methoxy-2-methylpropoxy)" moiety further elaborates on the structure, highlighting the presence of an alkoxy group derived from isobutanol with methoxy and methyl substitutions. This detailed naming convention underscores the importance of precise chemical communication in research and industrial applications.

In recent years, the demand for advanced intermediates like 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane has surged due to their utility in constructing biologically active molecules. The compound's dual halogenation pattern offers flexibility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery. These reactions enable the formation of carbon-carbon bonds, a fundamental step in creating complex pharmacophores. The methoxy and methyl groups attached to the alkoxy side chain not only enhance solubility but also influence electronic properties, making this compound particularly useful in fine chemical synthesis.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its structural motifs to develop novel inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogen atoms, especially the iodo group, serve as handles for palladium-catalyzed transformations, allowing for further functionalization at multiple sites. This adaptability has made it a preferred choice for medicinal chemists seeking to optimize drug-like properties such as potency, selectivity, and metabolic stability.

The synthesis of 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal catalysis and flow chemistry have streamlined its production, enabling researchers to scale up synthesis efficiently. Additionally, computational modeling has played a crucial role in predicting reaction outcomes and optimizing conditions, reducing trial-and-error experimentation.

Recent studies have highlighted the compound's significance in materials science as well. Its ability to undergo controlled polymerization or incorporation into polymer matrices has opened new avenues for developing advanced materials with tailored properties. For example, researchers have investigated its potential use in creating conductive polymers or stimuli-responsive materials that could find applications in electronics and biomedicine.

The safety profile of 1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin contact or inhalation of dust particles. Storage conditions should also be carefully monitored to prevent degradation or unintended reactions.

In conclusion,1-Chloro-3-iodo-2-(2-methoxy-2-methylpropoxy)-2-methylpropane (CAS No. 1872047-46-5) is a multifaceted compound with broad applications across synthetic chemistry and pharmaceutical research. Its unique structural features make it an indispensable intermediate for constructing complex molecules with therapeutic potential. As research continues to evolve，this compound will undoubtedly remain at the forefront of molecular innovation，driving advancements in drug discovery and material science.